Cas no 2413883-40-4 (tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate)

• Product Name: tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate
• CAS No: 2413883-40-4
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• CID: 5675671
• PubChem ID: 165776877
• Update Time: 2025-08-04

tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413883-40-4
• tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate
• EN300-26666228

• Inchi： 1S/C12H17BrN2O3/c1-12(2,3)18-11(17)15(4-5-16)10-6-9(13)7-14-8-10/h6-8,16H,4-5H2,1-3H3
• InChI Key： FFFZHHLSQBGEPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N(C(=O)OC(C)(C)C)CCO

Computed Properties

• Exact Mass: 316.04225g/mol
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate (CAS No. 2413883-40-4): Properties, Applications, and Industry Insights

The compound tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate (CAS No. 2413883-40-4) is a specialized carbamate derivative with a unique molecular structure that combines a pyridine ring, a hydroxyethyl group, and a tert-butyl carbamate moiety. This structure renders it highly valuable in pharmaceutical research and organic synthesis, particularly in the development of small-molecule inhibitors and intermediates for drug discovery. Its bromopyridine component enhances reactivity, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate has surged, driven by advancements in targeted therapy and precision medicine. Researchers frequently search for "CAS 2413883-40-4 solubility" or "tert-butyl carbamate derivatives applications," reflecting its relevance in drug formulation and bioconjugation. The compound’s hydrophilic-lipophilic balance (due to the hydroxyethyl group) also makes it a candidate for optimizing drug delivery systems, a hot topic in nanomedicine discussions.

From a synthetic perspective, the 5-bromopyridine moiety in CAS 2413883-40-4 enables selective functionalization, addressing common queries like "how to modify bromopyridine derivatives" or "tert-butyl protection in peptide synthesis." Its stability under mild conditions aligns with the growing trend toward green chemistry, as it reduces the need for harsh reagents. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a critical factor for GMP-compliant production.

The compound’s role in kinase inhibitor development has also garnered attention, particularly in oncology research. Keywords like "tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate supplier" or "CAS 2413883-40-4 price" highlight its commercial significance. Meanwhile, its carbamate group offers hydrolytic stability, a feature often explored in prodrug design—a trending subtopic in drug metabolism studies.

In summary, tert-butyl N-(5-bromopyridin-3-yl)-N-(2-hydroxyethyl)carbamate (CAS No. 2413883-40-4) bridges multiple disciplines, from organic chemistry to biopharmaceuticals. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research themes ensures its continued prominence in scientific literature and industrial applications.